Cas no 2176202-02-9 (1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-4-(trifluoromethyl)phenylpropan-1-one)

• Product Name: 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-4-(trifluoromethyl)phenylpropan-1-one
• CAS No: 2176202-02-9
• MF: C₁₇H₁₈F₅NO
• MW: 347.322942256927
• CID: 6050757
• PubChem ID: 131704026
• Update Time: 2025-08-01

1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-4-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-4-(trifluoromethyl)phenylpropan-1-one
• 1-(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-3-[4-(trifluoromethyl)phenyl]propan-1-one
• AKOS039894579
• 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-3-[4-(trifluoromethyl)phenyl]propan-1-one
• 1-(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one
• 2176202-02-9
• F6573-6320

• Inchi： 1S/C17H18F5NO/c18-16(19)11-15(16)7-9-23(10-8-15)14(24)6-3-12-1-4-13(5-2-12)17(20,21)22/h1-2,4-5H,3,6-11H2
• InChI Key： YQBRWKLIIBRCAG-UHFFFAOYSA-N
• SMILES： FC1(CC21CCN(C(CCC1C=CC(C(F)(F)F)=CC=1)=O)CC2)F

Computed Properties

• Exact Mass: 347.13085501g/mol
• Monoisotopic Mass: 347.13085501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-4-(trifluoromethyl)phenylpropan-1-one

Compound 2176202-02-9: A Comprehensive Overview

The compound with CAS number 2176202-02-9, known as 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-3-[4-(trifluoromethyl)phenyl]propan-1-one, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity.

The molecular structure of this compound is characterized by a spirocyclic framework, which is a rare feature in organic chemistry. The spirocyclic system consists of a six-membered ring fused to a five-membered ring, creating a rigid and compact structure. This structural rigidity is believed to contribute to the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced synthetic techniques, including organocatalytic methods and microwave-assisted synthesis, to optimize the production process. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis, aligning with current green chemistry principles.

In terms of biological activity, this compound has shown potential as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Initial in vitro studies suggest that this compound exhibits selective inhibition against certain kinases, making it a promising lead for drug discovery.

Moreover, the presence of fluorine atoms in the molecule plays a crucial role in its pharmacokinetic properties. Fluorine substitution is known to improve drug stability and enhance the binding affinity to target proteins. The trifluoromethyl group attached to the aromatic ring further contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets.

The spirocyclic core of this compound has also been explored for its potential as a scaffold in medicinal chemistry. Spiro compounds are known for their ability to adopt specific conformations that can mimic natural product structures, thereby increasing their likelihood of binding to target receptors. This property has led researchers to investigate its use as a template for designing novel bioactive molecules.

In addition to its pharmacological applications, this compound has shown interesting properties in materials science. Its rigid structure and fluorinated groups make it suitable for use in high-performance polymers or as a precursor for advanced materials with tailored physical properties.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. Using techniques such as molecular dynamics simulations and quantum mechanics calculations, researchers have gained insights into its conformational flexibility and interaction patterns with biological targets. These computational studies have provided valuable guidance for further optimization of the compound's structure.

The development of analytical methods for the characterization of this compound has also been an area of active research. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These analytical tools are essential for ensuring the quality and consistency of the compound during preclinical testing.

In conclusion, the compound with CAS number 2176202-02-9 represents a significant advancement in organic chemistry with diverse applications across multiple fields. Its unique structural features, coupled with promising biological activity, position it as a valuable asset in both academic research and industrial development.